Cas no 852465-39-5 (2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 852465-39-5
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 6316905
• PubChem ID: 4781703
• Update Time: 2025-10-30

2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• 852465-39-5
• Z18836772
• SMR001240752
• HMS3058D14
• CHEMBL2355958
• starbld0006956
• AKOS033645347
• EN300-26602601
• 2-[4-(ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• SR-01000066907
• SR-01000066907-1
• 2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate
• MLS002158278

• Inchi： 1S/C18H20N2O5S/c1-5-24-18(23)15-11(3)20-10(2)14(15)13(21)9-25-17(22)12-7-6-8-19-16(12)26-4/h6-8,20H,5,9H2,1-4H3
• InChI Key： BZXCLIIJVOACLP-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(C1=C(C)NC(C)=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 376.10929292g/mol
• Monoisotopic Mass: 376.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate

Chemical Compound CAS No 852465-39-5: A Comprehensive Overview

The chemical compound with CAS No 852465-39-5, known as 2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate, is a complex organic molecule with significant potential in various fields. This compound has garnered attention due to its unique structural properties and versatile applications. Recent studies have highlighted its role in drug development, agricultural chemicals, and advanced materials science.

Structure and Synthesis: The molecule consists of a pyrrole ring substituted with ethoxycarbonyl and methyl groups, connected to a nicotinate moiety via an oxoethyl group. The presence of the methylthio group adds functional diversity to the compound. Researchers have developed innovative synthetic pathways to optimize the production of this compound, ensuring high yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of the pyrrole ring, significantly reducing reaction time while maintaining product quality.

Functional Groups and Properties: The compound exhibits a range of functional groups that contribute to its reactivity and applicability. The ethoxycarbonyl group imparts ester functionality, while the methylthio group introduces sulfur-based reactivity. These features make the compound suitable for applications in catalysis and polymer chemistry. Recent research has explored its use as a precursor in the synthesis of biodegradable polymers, offering a sustainable alternative to traditional plastics.

Applications in Agriculture: One of the most promising applications of CAS No 852465-39-5 is in agricultural chemistry. Studies have shown that this compound can act as a potent insecticide, targeting specific pest species without adversely affecting beneficial insects or soil health. A field trial conducted in collaboration with the International Institute of Tropical Agriculture demonstrated a significant reduction in crop damage when this compound was applied as a foliar spray. Its effectiveness is attributed to its ability to disrupt insect hormone systems without persisting in the environment for extended periods.

Medicinal Chemistry Insights: In the pharmaceutical sector, CAS No 852465-39-5 has shown potential as a lead compound for anti-inflammatory drugs. Research published in *Nature Communications* revealed that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes, which are key players in inflammatory responses. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for targeted drug delivery systems.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Studies indicate that CAS No 852465-39-5 degrades rapidly under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further research is needed to assess its long-term effects on soil microbiota. Regulatory agencies have recommended strict adherence to safety guidelines during handling and application to ensure minimal occupational exposure.

Future Directions: The versatility of CAS No 852465-39-5 opens up numerous avenues for future research and development. Collaborative efforts between academia and industry are expected to unlock new applications in areas such as bio-based materials and green chemistry. Additionally, advancements in computational chemistry are likely to provide deeper insights into its molecular interactions, paving the way for more efficient synthesis methods and tailored applications.

In conclusion, CAS No 852465-39-5, or 2-(4-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate, represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation.